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Compound of Interest

Compound Name: Vinleurosine sulfate

Cat. No.: B15602293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of vinleurosine sulfate, a vinca alkaloid

with antineoplastic properties. This document consolidates key physicochemical data, outlines

its mechanism of action, and provides detailed experimental protocols relevant to its study.

Core Compound Information
Vinleurosine sulfate is an indole alkaloid derived from the periwinkle plant, Catharanthus

roseus. Like other vinca alkaloids, it exhibits anticancer activity.

Physicochemical Data
The reported molecular weight and formula for vinleurosine can vary depending on whether it is

in its free base or sulfate salt form, and the stoichiometry of the salt. The most common form

cited for experimental use is the sulfate salt.
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Property Value Source(s)

CAS Number 54081-68-4 [1]

Molecular Formula (Sulfate

Salt, 1:1)
C46H56N4O9.H2SO4 [2]

Molecular Weight (Sulfate Salt,

1:1)
907.04 g/mol [2]

Molecular Formula (Sulfate

Salt, 2:1)
(C46H56N4O9)2.H2SO4

Molecular Weight (Sulfate Salt,

2:1)
1716.0 g/mol

Molecular Formula (Free Base) C46H56N4O9

Molecular Weight (Free Base) 808.98 g/mol

Mechanism of Action
Vinleurosine sulfate's primary mechanism of action involves the disruption of microtubule

dynamics, which are essential for mitotic spindle formation and chromosome segregation

during cell division.[3]

Binding to Tubulin: Vinleurosine binds to β-tubulin, a subunit of the microtubule protein

heterodimer.[3][4]

Inhibition of Polymerization: This binding inhibits the polymerization of tubulin into

microtubules.[3][4]

Mitotic Arrest: The disruption of microtubule assembly prevents the formation of a functional

mitotic spindle, leading to cell cycle arrest in the M phase (metaphase).[5][6]

Induction of Apoptosis: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway,

culminating in programmed cell death.[7][8]

Signaling Pathway for Microtubule Disruption
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Mechanism of Microtubule Disruption by Vinleurosine Sulfate
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Apoptotic Pathway Induced by Vinleurosine Sulfate
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General Workflow for Evaluating Vinleurosine Sulfate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Vinleurosine Sulfate: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602293#vinleurosine-sulfate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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